Cas no 1805592-67-9 (5-Bromo-3-cyano-2-formylphenylacetic acid)

• Product Name: 5-Bromo-3-cyano-2-formylphenylacetic acid
• CAS No: 1805592-67-9
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4976789
• Update Time: 2023-08-24

5-Bromo-3-cyano-2-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-formylphenylacetic acid
• 2-(5-bromo-3-cyano-2-formylphenyl)acetic acid

• Inchi： 1S/C10H6BrNO3/c11-8-1-6(3-10(14)15)9(5-13)7(2-8)4-12/h1-2,5H,3H2,(H,14,15)
• InChI Key： FTTGFDAATORKND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C=O)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2